![molecular formula C12H17N5O B5630137 5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine](/img/structure/B5630137.png)
5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine" often involves multi-component reactions that yield complex heterocyclic structures. For instance, Shajari et al. (2012) described an efficient one-pot, four-component synthesis process that combines cyclobutanone, dibenzylamine, (isocyanoimino)triphenylphosphorane, and aromatic carboxylic acids to afford N,N-dibenzyl-N-{1-[5-(3-aryl)-1,3,4-oxadiazol-2-yl]cyclobutyl}amine derivatives in high yields (Shajari, Kazemizadeh, & Ramazani, 2012).
Molecular Structure Analysis
The molecular structure of cyclobutyl-related compounds reveals fascinating aspects regarding their conformation and electronic configuration. Özdemir et al. (2009) conducted an experimental and theoretical investigation to decipher the molecular and electronic structure of a compound with cyclobutyl moiety, providing insights into the geometric and electronic characteristics that could be analogous to "5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine" (Özdemir, Dinçer, Cukurovalı, & Büyükgüngör, 2009).
Chemical Reactions and Properties
The chemical reactivity of such compounds is influenced by the presence of oxadiazole and imidazole rings. For example, compounds with oxadiazole rings have been synthesized through oxidative cyclization processes, which may be applicable to the synthesis of "5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine" (Tang, Imler, Parrish, & Shreeve, 2018).
Physical Properties Analysis
The physical properties of such compounds, including their crystalline structure and stability, can be crucial for their practical applications. Zhu et al. (2021) studied the crystal structure of a related compound, providing valuable data on its stability and crystallinity, which could be mirrored in studies of "5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine" (Zhu, Yang, Zhou, Lin, Wang, & Lu, 2021).
Chemical Properties Analysis
The chemical properties of "5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine" can be inferred from studies on similar compounds. For instance, the chemical stability and reactivity of oxadiazole and imidazole rings have been a subject of study, which provides insights into the behavior of such compounds under various chemical conditions (Ahsan et al., 2020).
properties
IUPAC Name |
5-cyclobutyl-N-(3-imidazol-1-ylpropyl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O/c1-3-10(4-1)11-15-16-12(18-11)14-5-2-7-17-8-6-13-9-17/h6,8-10H,1-5,7H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOVUYZCGXIZKCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=NN=C(O2)NCCCN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclobutyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3,4-oxadiazol-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.